(1R*,4R*)-N1-(4-Methoxybenzyl)cyclohexane-1,4-diamine dihydrochloride

• IUPAC Name: 4-N-[(4-methoxyphenyl)methyl]cyclohexane-1,4-diamine;dihydrochloride
• InChI: InChI=1S/C14H22N2O.2ClH/c1-17-14-8-2-11(3-9-14)10-16-13-6-4-12(15)5-7-13;;/h2-3,8-9,12-13,16H,4-7,10,15H2,1H3;2*1H
• InChI Key: OQEMIPRNDILCEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2CCC(CC2)N.Cl.Cl
• Molecular Formula: C14H24Cl2N2O
• Molecular Weight: 307.3 g/mol
• CAS No.: 1286265-71-1

Description

(1R*,4R*)-N1-(4-Methoxybenzyl)cyclohexane-1,4-diamine dihydrochloride is a useful research compound. Its molecular formula is C14H24Cl2N2O and its molecular weight is 307.26. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Catalysis :

  • A study by Banwell & Halton (1980) explored the dehydrohalogenation of bis-dihalocarbene adducts of methoxycyclohexadienes, which is relevant to the synthesis processes involving similar structures to (1R*,4R*)-N1-(4-Methoxybenzyl)cyclohexane-1,4-diamine dihydrochloride.
  • Ibrahim et al. (2004) discussed the polymerization of methyl methacrylate using iron(II) complex with tetradentate nitrogen ligands, highlighting the potential of similar compounds in polymerization processes.

• Chiral Ligands and Organocatalysts :

  • Research by Tsygankov et al. (2016) on the synthesis of N,N′-dialkylated derivatives of cyclohexane-1,2-diamine suggests the potential of similar compounds as chiral ligands and organocatalysts.

• Chemical Properties and Luminescent Materials :

  • The work of Cheng et al. (2013) on chiral cadmium(II) complexes constructed with cyclohexane-1,2-diamine derivatives indicates the use of similar compounds in the creation of luminescent materials.

• Catalysis in Organic Reactions :

  • A study by Si et al. (2011) involved oxovanadium(V) complexes containing cyclohexane 1,2-diamine ligands, demonstrating the role of similar structures in catalyzing organic reactions.

• Asymmetric Aldol Reactions :

  • Research by Xu et al. (2013) on a novel chiral 1,2-diaminocyclohexane derivative as a catalyst in aldol reactions further supports the catalytic applications of related compounds.

• Development of Polymer Materials :

  • A study by Yang et al. (2004) on polyimides based on diamines with cyclohexane structure indicates the application of similar compounds in the development of advanced polymer materials.

• Crystallography and Stereochemistry Studies :

  • The synthesis and structural analysis of compounds like (S)-N1,N3-dibenzyl-1-cyclohexyl-N1,N3-bis((R)-1-phenylethyl)propane-1,3-diamine, as researched by Belda et al. (2023), can offer insights into the stereochemistry of similar compounds.